Cas no 106451-92-7 (6-N-BIOTINYLAMINOHEXANOL)

6-N-BIOTINYLAMINOHEXANOL structure
6-N-BIOTINYLAMINOHEXANOL structure
Product Name:6-N-BIOTINYLAMINOHEXANOL
CAS No:106451-92-7
MF:C16H29N3O3S
MW:343.484762907028
CID:824176
PubChem ID:46783689
Update Time:2025-04-19

6-N-BIOTINYLAMINOHEXANOL Chemical and Physical Properties

Names and Identifiers

    • 6-N-BIOTINYLAMINOHEXANOL
    • LogP
    • J-001594
    • AKOS030241026
    • N-(6-Hydroxyhexyl)-5-((4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
    • 1322624-58-7
    • 106451-92-7
    • N-(6-hydroxyhexyl)-5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamide
    • Inchi: 1S/C16H29N3O3S/c20-10-6-2-1-5-9-17-14(21)8-4-3-7-13-15-12(11-23-13)18-16(22)19-15/h12-13,15,20H,1-11H2,(H,17,21)(H2,18,19,22)/t12?,13-,15?/m0/s1
    • InChI Key: NUCYJOAYBYFSDA-OWYJLGKBSA-N
    • SMILES: S1CC2C([C@@H]1CCCCC(NCCCCCCO)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 343.19317
  • Monoisotopic Mass: 343.19296297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 116Ų

Experimental Properties

  • Density: 1.142±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 177-179°C
  • Solubility: Almost insoluble (0.031 g/l) (25 º C),
  • PSA: 90.46

6-N-BIOTINYLAMINOHEXANOL Pricemore >>

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